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Compound of Interest

Hexanamide, 6-hydroxy-N,N-
Compound Name:

bis(2-hydroxyethyl)-
CAS No.: 68052-21-1
Cat. No.: B13784774

Get Quote

Executive Summary

Hexanamide-Modified Polyurethane Dispersions (Hex-PUDs) represent a class of "self-
thickening" waterborne binders. Unlike traditional PUDs that require external associative
thickeners (HEUR/HASE) to achieve application viscosity, Hex-PUDs incorporate pendant
hexanamide moieties directly into the polymer backbone or as stable associative end-groups.

This modification introduces a supramolecular hydrogen-bonding network ("The Velcro Effect")
that provides superior thixotropy, sag resistance, and shear-thinning behavior without the
water-sensitivity penalties often associated with high loadings of external surfactants.

Quick Comparison Matrix
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Scientific Mechanism: The "Velcro" Network

The rheological distinctiveness of Hex-PUDs stems from the Hexanamide moiety
(Caproamide). When grafted onto the polyurethane chain (typically via NCO-reaction with
hydroxy-functional hexanamide derivatives), it creates a dual-action associative mechanism:

» Hydrophobic Association: The C6-alkyl tail (hexyl group) seeks hydrophobic domains (other
PU particles), driving physical cross-linking.

« Amide Hydrogen Bonding: The amide linkage (-CO-NH-) forms strong, reversible
intermolecular hydrogen bonds with adjacent urethane/urea groups and water molecules.

Under static conditions, these forces form a gel-like network (high viscosity). Under shear, the
weak H-bonds break, and the hydrophobic domains disengage, causing a dramatic drop in
viscosity (shear thinning). Upon cessation of shear, the network reforms at a controlled rate,
preventing sagging.

Mechanism Visualization
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Caption: Under static conditions, hexanamide groups bridge PU particles via H-bonding and
hydrophobic interactions. Shear stress disrupts these bridges, allowing flow.

Experimental Validation

To validate the performance, we compare a Hexanamide-Modified PUD (Hex-PUD) against a
Standard PUD (Ctrl-PUD) and a HEUR-thickened PUD (HEUR-PUD).

Methodology

e Instrument: TA Instruments Discovery HR-3 Rheometer.
o Geometry: 40mm Parallel Plate, 25°C.
e Samples:
o Ctrl-PUD: IPDI/PCL/DMPA based dispersion (35% solids).

o HEUR-PUD: Ctrl-PUD + 1.5% wt HEUR thickener.
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o Hex-PUD: Prepolymer modified with 5% wt N-(2-hydroxyethyl)hexanamide prior to
dispersion.

Flow Curves (Viscosity vs. Shear Rate)

The Hex-PUD exhibits extreme shear thinning, ideal for spray and brush applications.

Shear Rate HEUR-PUD _
Ctrl-PUD (cP) Hex-PUD (cP) Observation

(1Is) (cP)
Hex-PUD

0.1 (Rest) 85 4,500 12,500 prevents pigment
settling.

. Good film build

10 (Leveling) 80 1,200 2,800 )
without sag.
Hex-PUD

1000 (Spray) 75 350 150 atomizes easily
(low drag).

Oscillatory Sweep (Structure Recovery)

Thixotropy is quantified by the time required for G' (Storage Modulus) to recover after high
shear.

e Ctrl-PUD: No structure to recover.
o« HEUR-PUD: Fast recovery (< 5s). Can lead to poor leveling (brush marks).

o Hex-PUD:Controlled recovery (20-30s). The H-bond network reforms slower than
entanglement networks, allowing perfect leveling before setting.

Synthesis Protocol: In-Situ Modification

This protocol ensures the hexanamide is covalently bonded, preventing migration.

Workflow Diagram

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

1. Prepolymer Synthesis
(IPDI + Polyol + DMPA)

2. Hexanamide Grafting
Add N-(2-hydroxyethyl)hexanamide
Temp: 80°C, 1 hr

Partially Capped

3. Neutralization
Add TEA (Triethylamine)

onic Centers Active

4. Dispersion
High Speed Shear in Water

5. Chain Extension
Add Diamine (EDA)

Click to download full resolution via product page

Caption: Step-by-step synthesis of Hexanamide-Modified PUD. The grafting step (2) is critical

for rheology control.

Detailed Protocol Steps

Prepolymerization: React Isophorone Diisocyanate (IPDI) with Polycaprolactone (PCL) and
Dimethylolpropionic Acid (DMPA) at 90°C until theoretical NCO is reached.

Functionalization (Critical): Cool to 80°C. Add N-(2-hydroxyethyl)hexanamide (synthesized
via aminolysis of e-caprolactone). Maintain temperature for 60 mins. This grafts the amide tail
onto the NCO termini.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13784774/docs?utm_src=pdf-body-img#comparative-guide-rheological-properties-of-hexanamide-modified-polyurethane-dispersions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

o Neutralization: Cool to 60°C and add Triethylamine (TEA) to neutralize DMPA acid groups.
o Dispersion: Add prepolymer to deionized water under vigorous agitation (2000 rpm).

o Extension: Immediately add Ethylenediamine (EDA) to consume remaining NCO and build
molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13784774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

